![molecular formula C12H20ClNO2 B3137081 2-(3,4-Diethoxy-phenyl)-ethylamine hydrochloride CAS No. 432492-76-7](/img/structure/B3137081.png)
2-(3,4-Diethoxy-phenyl)-ethylamine hydrochloride
Overview
Description
Molecular Structure Analysis
The molecular structure of related compounds has been studied. For example, a benzophenone analogue has been characterized by X-ray diffraction method . The compound crystallizes in monoclinic space group P2 1 /a with cell parameters a = 10.9500(7)Å, b = 10.9670(7)Å, c = 11.0740(7)Å and Z = 4 . The structure exhibits intermolecular hydrogen bonding of the type C-H···O .Scientific Research Applications
Synthesis and Structure Analysis
Research highlights the synthesis of various compounds related to 2-(3,4-Diethoxy-phenyl)-ethylamine hydrochloride. For instance, studies involve the synthesis of α-amino acetals, like 2,2-diethoxy-2-(4-pyridyl)ethylamine, demonstrating the formation of these compounds through reactions involving hydroxylamine hydrochloride and other reactants (Lamattina et al., 2003). Similarly, the synthesis and confirmation of the structure of amino-acid conjugates of the hapten 2-phenyl-4-ethoxymethylene-5(4H)-oxazolone were investigated, emphasizing the importance of understanding the structural details of these compounds (Benoiton et al., 2009).
Chiral Resolution and Chemical Reactions
Chiral resolution of related compounds, such as 2-hydroxy-3-methoxy-3,3-diphenyl-propionic acid, highlights the importance of obtaining specific isomers for potential applications in pharmaceuticals and research. The study delves into the process optimization for the resolution, indicating the relevance of stereochemistry in related compounds (Wei Hui-qian, 2015). The regioselective ethanolamination and ketalization of compounds like 3-Ph-2,4-diacetyl(diethoxycarbonyl)-5-hydroxy-5-methylcyclohexanones reveal the nuanced chemical reactions that these compounds can undergo, showcasing their chemical versatility (Kriven’ko et al., 2003).
Pharmacological Properties
The pharmacological properties of certain derivatives have been explored through computational prediction models. For example, the in vitro antibacterial and modulatory activity of lapachol and nor-lapachol derivatives against bacterial ATCC strains and clinical isolates were evaluated, indicating the potential biomedical applications of these compounds (Figueredo et al., 2020). Furthermore, the potential biomedical application of poly(3,4-dihyroxyphenyl)ethylamine particles, such as p(DA) particles, was reported, focusing on their blood compatibility, antioxidant properties, and drug delivery capabilities (Sahiner et al., 2018).
Properties
IUPAC Name |
2-(3,4-diethoxyphenyl)ethanamine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2.ClH/c1-3-14-11-6-5-10(7-8-13)9-12(11)15-4-2;/h5-6,9H,3-4,7-8,13H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FHGMXFSXDJNVTK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CCN)OCC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.74 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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